Cas no 339011-78-8 (2-(1H-Pyrrol-1-yl)-7-[2-(2-thienyl)vinyl][1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 2-(1H-Pyrrol-1-yl)-7-[2-(2-thienyl)vinyl][1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 339011-78-8
• MF: C₁₅H₁₁N₅S
• MW: 293.346340417862
• MDL: MFCD00232524
• CID: 5019611
• Update Time: 2026-02-28

2-(1H-Pyrrol-1-yl)-7-[2-(2-thienyl)vinyl][1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1-{7-[(E)-2-(thiophen-2-yl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}-1H-pyrrole
• 2-(1H-pyrrol-1-yl)-7-[2-(2-thienyl)vinyl][1,2,4]triazolo[1,5-a]pyrimidine
• 2-(1H-Pyrrol-1-yl)-7-[2-(2-thienyl)vinyl][1,2,4]triazolo[1,5-a]pyrimidine

• MDL： MFCD00232524
• Inchi： 1S/C15H11N5S/c1-2-10-19(9-1)15-17-14-16-8-7-12(20(14)18-15)5-6-13-4-3-11-21-13/h1-11H/b6-5+
• InChI Key： PDEHFSFGICRDMU-AATRIKPKSA-N
• SMILES： S1C=CC=C1/C=C/C1=CC=NC2=NC(=NN12)N1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 2.9
• Topological Polar Surface Area: 76.2

Additional information on 2-(1H-Pyrrol-1-yl)-7-[2-(2-thienyl)vinyl][1,2,4]triazolo[1,5-a]pyrimidine

Comprehensive Overview of 2-(1H-Pyrrol-1-yl)-7-[2-(2-thienyl)vinyl][1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 339011-78-8)

The compound 2-(1H-Pyrrol-1-yl)-7-[2-(2-thienyl)vinyl][1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 339011-78-8) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This molecule combines a triazolo[1,5-a]pyrimidine core with a pyrrole and thienylvinyl substituent, making it a subject of interest for researchers in medicinal chemistry, materials science, and organic synthesis. Its complex structure and functional groups contribute to its versatility, enabling it to interact with biological targets or serve as a building block for advanced materials.

One of the most frequently searched questions about this compound revolves around its synthesis and reactivity. Researchers often inquire about the optimal conditions for preparing 2-(1H-Pyrrol-1-yl)-7-[2-(2-thienyl)vinyl][1,2,4]triazolo[1,5-a]pyrimidine, as well as its stability under different environmental conditions. The compound's thienylvinyl group, in particular, is known for its photophysical properties, which are of interest in the development of organic electronics and optoelectronic devices. This aligns with the growing trend of exploring sustainable materials and green chemistry solutions, as industries seek alternatives to traditional inorganic semiconductors.

In the realm of medicinal chemistry, 2-(1H-Pyrrol-1-yl)-7-[2-(2-thienyl)vinyl][1,2,4]triazolo[1,5-a]pyrimidine has been studied for its potential bioactivity. The triazolo[1,5-a]pyrimidine scaffold is a privileged structure in drug discovery, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have explored its interactions with enzymes and receptors, making it a candidate for further investigation in targeted therapies. This is particularly relevant given the current focus on personalized medicine and the need for novel therapeutic agents with minimal side effects.

Another area of interest is the compound's potential role in agrochemical research. The thienyl and pyrrole moieties are known to exhibit pesticidal and herbicidal activities, prompting inquiries about its efficacy in crop protection. With the increasing demand for eco-friendly pesticides, researchers are evaluating whether derivatives of this compound could offer a safer alternative to conventional agrochemicals. This ties into broader discussions about sustainable agriculture and the need to balance productivity with environmental stewardship.

From a materials science perspective, the conjugated system of 2-(1H-Pyrrol-1-yl)-7-[2-(2-thienyl)vinyl][1,2,4]triazolo[1,5-a]pyrimidine makes it a promising candidate for organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to absorb and emit light in specific wavelengths has led to investigations into its use in flexible electronics and display technologies. This is especially timely, as the global market for wearable devices and smart textiles continues to expand, driving demand for innovative materials with tailored optical properties.

In summary, 2-(1H-Pyrrol-1-yl)-7-[2-(2-thienyl)vinyl][1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 339011-78-8) is a multifaceted compound with applications spanning drug discovery, agrochemicals, and advanced materials. Its unique structure and functional groups make it a valuable subject for ongoing research, particularly in areas aligned with contemporary trends such as sustainability, personalized medicine, and next-generation electronics. As scientific understanding of this compound deepens, its potential to address pressing challenges in these fields will likely become even more apparent.